molecular formula C14H22N4O3 B8437008 4-{[3-(Dimethylamino)propyl]amino}-n,n-dimethyl-3-nitrobenzamide

4-{[3-(Dimethylamino)propyl]amino}-n,n-dimethyl-3-nitrobenzamide

Cat. No.: B8437008
M. Wt: 294.35 g/mol
InChI Key: KDYIQCPHEUKVSD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-{[3-(Dimethylamino)propyl]amino}-n,n-dimethyl-3-nitrobenzamide is a useful research compound. Its molecular formula is C14H22N4O3 and its molecular weight is 294.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C14H22N4O3

Molecular Weight

294.35 g/mol

IUPAC Name

4-[3-(dimethylamino)propylamino]-N,N-dimethyl-3-nitrobenzamide

InChI

InChI=1S/C14H22N4O3/c1-16(2)9-5-8-15-12-7-6-11(14(19)17(3)4)10-13(12)18(20)21/h6-7,10,15H,5,8-9H2,1-4H3

InChI Key

KDYIQCPHEUKVSD-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCCNC1=C(C=C(C=C1)C(=O)N(C)C)[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

N,N-Dimethy-1,3-propanediamine (1.95 g) was added to 4-chloro-N,N-dimethyl-3-nitrobenzamide (2.18 g) and stirred for 2 hours at 90° C. The reaction mixture, with ethyl acetate added thereto, was washed with 1N sodium hydroxide aqueous solution, water and saturated brine successively, dried over sodium sulfate anhydride, and concentrated, thereby yielding the entitled compound (2.83 g) as yellowish orange oil.
Quantity
1.95 g
Type
reactant
Reaction Step One
Quantity
2.18 g
Type
reactant
Reaction Step One
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two

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